Cas no 81427-99-8 (Etofenamate Myristate)

• Product name: Etofenamate Myristate
• CAS No: 81427-99-8
• MF: C₃₂H₄₄F₃NO₅
• MW: 580
• CID: 1075820
• PubChem ID: 125323001

Etofenamate Myristate Chemical and Physical Properties

Names and Identifiers

• Etofenamate Myristate
• 2-(2-tetradecanoyloxyethoxy)ethyl 2-[3-(trifluoromethyl)anilino]benzoate
• CID 125323001
• Etofenamate Imp.(EP)
• VHVINFXBMACYKH-UHFFFAOYSA-N
• Etofenamate Impurity 8
• Etofenamate Impurities 1
• 2-[2-(Tetradecanoyloxy)ethoxy]ethyl 2-{[3-(trifluoromethyl)phenyl]amino}benzoate
• Etofenamate Impurity 1
• 81427-99-8
• 2-[[3-(Trifluoromethyl)phenyl]amino]-benzoic Acid 2-[2-[(1-Oxotetradecyl)oxy]ethoxy]ethyl Ester

• Inchi： 1S/C32H44F3NO5/c1-2-3-4-5-6-7-8-9-10-11-12-20-30(37)40-23-21-39-22-24-41-31(38)28-18-13-14-19-29(28)36-27-17-15-16-26(25-27)32(33,34)35/h13-19,25,36H,2-12,20-24H2,1H3
• InChI Key： VHVINFXBMACYKH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=CC=CC=1C(=O)OCCOCCOC(CCCCCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 579.31715799g/mol
• Monoisotopic Mass: 579.31715799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 23
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9
• XLogP3: 11.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 605.8±55.0 °C at 760 mmHg
• pka: -2.47±0.50(Predicted)

Etofenamate Myristate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters